N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide

• IUPAC Name: N-butyl-1-(4-fluorobenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C21H23FN2O2/c1-2-3-12-23-20(25)17-8-11-19-16(14-17)5-4-13-24(19)21(26)15-6-9-18(22)10-7-15/h6-11,14H,2-5,12-13H2,1H3,(H,23,25)
• InChI Key: YVYJIWBZACDADZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol

Description

N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide, also known as BFQ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BFQ belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes or receptors. For example, N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been shown to inhibit the activity of acetylcholinesterase, which is a key enzyme involved in the pathogenesis of Alzheimer's disease. N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has also been reported to bind to the dopamine transporter, which is a target for drugs used in the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been shown to exhibit a range of biochemical and physiological effects in vitro and in vivo. For example, N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the formation of amyloid-beta plaques (a hallmark of Alzheimer's disease) in transgenic mice, and improve motor function in a mouse model of Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has several advantages as a research tool, including its high selectivity and sensitivity for specific targets, its low toxicity, and its compatibility with various experimental techniques. However, N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide also has some limitations, such as its relatively low solubility in aqueous solutions and its susceptibility to photobleaching (loss of fluorescence due to exposure to light).

Future Directions

There are several future directions for research on N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide, including the development of more efficient synthesis methods, the optimization of its pharmacological properties for specific applications, and the exploration of its potential as a diagnostic tool for various diseases. Additionally, the use of N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide as a building block for the synthesis of novel materials and the investigation of its interactions with biological systems at the molecular level are also promising areas for future research.

Synthesis Methods

N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide can be synthesized using a multi-step process involving the condensation of 4-fluorobenzaldehyde with N-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid, followed by the reduction of the resulting Schiff base with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and chemical biology. In medicinal chemistry, N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In material science, N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been used as a building block for the synthesis of fluorescent polymers and metal-organic frameworks. In chemical biology, N-butyl-1-(4-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been employed as a fluorescent probe for the detection of metal ions and biomolecules.